SARS-CoV-IN-6

• Molecular Formula: C25H29N5O3
• Molecular Weight: 447.5 g/mol
• InChI: InChI=1S/C25H29N5O3/c1-27-15-20(23(31)28(2)25(27)33)11-26-21-8-9-22-19-10-18(14-30(22)24(21)32)13-29(16-19)12-17-6-4-3-5-7-17/h3-9,15,18-19,26H,10-14,16H2,1-2H3/t18-,19+/m0/s1
• InChIKey: XZXFNKQKBQTDOF-RBUKOAKNSA-N

SARS-CoV-IN-6: Selective RdRp Inhibitor for Coronavirus Research

SARS-CoV-IN-6, also designated as Compound 17, is a synthetic organic inhibitor targeting the RNA-dependent RNA polymerase (RdRp) of both SARS-CoV-1 and SARS-CoV-2 [1]. It is cataloged under the CAS number 2244671-47-2 and possesses a molecular weight of 447.53 g/mol, with physicochemical properties adhering to Lipinski's Rule of Five [1] [2]. The compound is utilized in anti-infective research to study viral replication mechanisms, demonstrating efficacy in reducing cytopathic effects in cellular models infected with coronavirus replicons .

Workflow SARS-CoV-2 RdRp enzymatic inhibition assays

Use Context Coronavirus replicon-based cellular models (BSL-2)

Selection Non-nucleoside uracil-alkaloid conjugate scaffold

• [1] MedChemExpress (MCE). SARS-CoV-IN-6 (Compound 17) Product Datasheet. CAS No. 2244671-47-2. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. compound 17 [PMID: 33655614] Ligand Page. View Source

Why SARS-CoV-IN-6 Cannot Be Substituted

Direct substitution of SARS-CoV-IN-6 with other in-class RdRp inhibitors is not scientifically sound due to its distinct dual inhibition profile against both SARS-CoV-1 and SARS-CoV-2, a feature not uniformly observed across all viral polymerase inhibitors . Unlike broad-spectrum nucleoside analogs which often exhibit variable activation efficiencies depending on cellular kinase expression, SARS-CoV-IN-6's activity is validated in a specific replicon-based single-round infectious particle (SRIP) assay, providing a unique quantifiable benchmark for cellular antiviral activity that does not directly translate to other molecules like Remdesivir or Favipiravir without cross-assay validation . Furthermore, its specific IC50 value of 7.8 μM against SARS-CoV-2 RdRp represents a distinct potency threshold that guides selection for biochemical assays where stronger or weaker inhibitors would be suboptimal for dose-response characterization [1].

Non-nucleoside binding mechanism may not transfer to nucleoside analog inhibitors

SAR specificity of the cytisine-thermopsine conjugate limits analog replacement

Dual SARS-CoV-1/2 inhibitory profile may not be preserved in alternate scaffolds

• [1] MedChemExpress (MCE). SARS-CoV-IN-6 (Compound 17) Product Datasheet. CAS No. 2244671-47-2. View Source

SARS-CoV-IN-6 Quantitative Comparison Data

RdRp Inhibition vs. Reference Inhibitors

In biochemical assays measuring direct inhibition of the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp) complex, SARS-CoV-IN-6 demonstrates an IC50 value of 7.8 μM . For comparative context, the clinically approved RdRp inhibitor Remdesivir (as its active triphosphate metabolite, RDV-TP) exhibits a significantly more potent IC50 value of 0.032 μM against the MERS-CoV RdRp complex under similar biochemical assessment conditions, though direct SARS-CoV-2 RdRp biochemical IC50 data for Remdesivir triphosphate is reported to be 1.19 ± 0.36 μM in some control experiments [1] [2].

RdRp Inhibition

Cross-study comparable

IC₅₀ 7.8 μM Remdesivir ~1.1 μM | Molnupiravir ~0.3 μM

Reported RdRp inhibition context

Cell-free polymerase assay

Evidence Dimension	SARS-CoV-2 RdRp Inhibitory Activity (IC50)
Target Compound Data	7.8 μM
Comparator Or Baseline	Remdesivir triphosphate (RDV-TP): IC50 = 1.19 ± 0.36 μM (SARS-CoV-2 RdRp control) / 0.032 μM (MERS-CoV RdRp)
Quantified Difference	6.6-fold less potent than Remdesivir triphosphate control in SARS-CoV-2 RdRp biochemical assay.
Conditions	Biochemical RdRp assay; SARS-CoV-2 RdRp complex (for SARS-CoV-IN-6) / MERS-CoV RdRp complex (for Remdesivir triphosphate control) [1] [2].

Why This Matters

This establishes a clear potency baseline for SARS-CoV-IN-6 in biochemical assays, confirming it is a moderate inhibitor suitable for mechanistic studies where high potency may obscure structure-activity relationship (SAR) analysis.

• [1] Gilead Sciences, Inc. Veklury (Remdesivir) FDA Package Insert. Page 5. View Source
• [2] S-EPMC8191315. Discovery and optimization of 2-((1H-indol-3-yl)thio)-N-benzyl-acetamides as novel SARS-CoV-2 RdRp inhibitors. OMICSDI. View Source

Antiviral Activity in SARS-CoV-1 Replicon Assay

In a cellular antiviral assay using SARS-CoV-2 replicon-based single-round infectious particles (SRIPs), SARS-CoV-IN-6 reduced cytopathic effects with an EC50 value of 1.47 μM [1]. In contrast, the comparator compound Remdesivir exhibited an EC50 value of 1.65 μM against wild-type SARS-CoV-2 replication in Vero E6 cells, a standard cellular model for coronavirus infection [2]. This indicates that SARS-CoV-IN-6 achieves comparable cellular antiviral potency to Remdesivir in its respective assay system.

SARS-CoV-1 Replicon

Class-level inference

EC₅₀ 0.12 μM vs Remdesivir ~1–2 μM (cross-study)

Supports cell-based antiviral study context

SARS-CoV-1 SRIP model

Evidence Dimension	Cellular Antiviral Activity (EC50)
Target Compound Data	1.47 μM (SARS-CoV-2 replicon SRIP assay)
Comparator Or Baseline	Remdesivir: EC50 = 1.65 μM (SARS-CoV-2 wild-type virus in Vero E6 cells)
Quantified Difference	Comparable potency; SARS-CoV-IN-6 EC50 is within 0.2 μM of Remdesivir EC50.
Conditions	SARS-CoV-IN-6: SARS-CoV-2 replicon-based SRIP assay in cells. Remdesivir: Wild-type SARS-CoV-2 infection of Vero E6 cells [1] [2].

Why This Matters

Demonstrates that SARS-CoV-IN-6 possesses robust cellular antiviral activity against SARS-CoV-2 replication machinery, positioning it as a valuable tool compound for cell-based studies of RdRp inhibition.

• [1] MedChemExpress (MCE). SARS-CoV-IN-6 (Compound 17) Product Datasheet. CAS No. 2244671-47-2. View Source
• [2] Pruijssers AJ, et al. Remdesivir Inhibits SARS-CoV-2 in Human Lung Cells and Chimeric SARS-CoV Expressing the SARS-CoV-2 RNA Polymerase in Mice. Cell Rep. 2020 Jul 21;32(3):107940. View Source

Antiviral Activity in SARS-CoV-2 Replicon Assay

SARS-CoV-IN-6 demonstrates a marked differential in cellular antiviral activity between SARS-CoV-1 and SARS-CoV-2 replicon systems. The EC50 value for inhibiting SARS-CoV-1 replicon-based SRIPs is 0.12 μM, which is 12.25-fold more potent than its activity against SARS-CoV-2 replicons (EC50 = 1.47 μM) . This contrasts with many RdRp inhibitors, such as Remdesivir, which exhibit comparable potency against both viruses (e.g., EC50 of 74 nM against both SARS-CoV and MERS-CoV in HAE cells) .

SARS-CoV-2 Replicon

Class-level inference

EC₅₀ 1.47 μM Remdesivir ~1–2 μM (cross-study)

Reported comparable cellular potency context

SARS-CoV-2 SRIP model; subgenomic RNA reduction

Evidence Dimension	Differential Antiviral Activity (SARS-CoV-1 vs. SARS-CoV-2 EC50 Ratio)
Target Compound Data	SARS-CoV-1 EC50 = 0.12 μM; SARS-CoV-2 EC50 = 1.47 μM
Comparator Or Baseline	Remdesivir: Comparable EC50 against SARS-CoV and MERS-CoV (74 nM in HAE cells)
Quantified Difference	SARS-CoV-IN-6 is 12.25-fold more potent against SARS-CoV-1 replicons than SARS-CoV-2 replicons.
Conditions	SRIP assay based on SARS-CoV-1 and SARS-CoV-2 replicons .

Why This Matters

This unique potency differential makes SARS-CoV-IN-6 a specialized tool for investigating mechanistic differences in RdRp inhibition between SARS-CoV-1 and SARS-CoV-2, or for studies specifically focused on SARS-CoV-1.

Downstream Inhibition of N Protein Expression

SARS-CoV-IN-6 is a synthetic organic molecule with a molecular weight of 447.53 g/mol, an XLogP of 3.68, and a topological polar surface area (TPSA) of 54.98 Ų, meeting all Lipinski's Rule of Five criteria for drug-likeness [1]. This distinguishes it from larger or more polar nucleotide analog RdRp inhibitors like Remdesivir (MW 602.6 g/mol) or Molnupiravir (MW 329.3 g/mol), which can exhibit different solubility and permeability profiles that impact cell-based assay performance [2].

N Protein Expression

Supporting evidence

Observed suppression at EC₅₀ concentrations

Supports translation of RdRp inhibition to protein suppression

Functional assay in SRIP-infected cells

Evidence Dimension	Physicochemical Properties
Target Compound Data	MW: 447.53 g/mol; XLogP: 3.68; TPSA: 54.98 Ų; Lipinski violations: 0
Comparator Or Baseline	Remdesivir: MW 602.6 g/mol; Molnupiravir: MW 329.3 g/mol
Quantified Difference	SARS-CoV-IN-6 has a favorable balance of lipophilicity and size for cellular permeability, differing from the larger prodrug structure of Remdesivir.
Conditions	Calculated physicochemical properties [1].

Why This Matters

The drug-like physicochemical profile of SARS-CoV-IN-6 ensures reliable solubility and permeability in cell culture assays, reducing experimental variability and facilitating consistent dose-response studies compared to larger or more polar analogs.

• [1] IUPHAR/BPS Guide to Pharmacology. compound 17 [PMID: 33655614] Ligand Page. View Source
• [2] DrugBank. Remdesivir (DB14761) and Molnupiravir (DB15661) entries. View Source

Optimal Research Applications for SARS-CoV-IN-6

SARS-CoV-2 RdRp Biochemical Screening

Procure SARS-CoV-IN-6 for assays requiring a potent inhibitor of SARS-CoV-1 replication. Its EC50 of 0.12 μM against SARS-CoV-1 replicon-based SRIPs makes it a highly effective positive control or tool compound for dissecting SARS-CoV-1 RdRp function, where it demonstrates 12-fold greater potency than against SARS-CoV-2 .

Antiviral Studies Using SARS-CoV-1/2 Replicon Systems

Utilize SARS-CoV-IN-6 in biochemical RdRp inhibition assays where a moderate IC50 of 7.8 μM is optimal for establishing dose-response curves and validating assay sensitivity without saturating the system, in contrast to sub-micromolar inhibitors like Remdesivir triphosphate which may require more complex dilution schemes [1].

SAR Studies for Non-Nucleoside RdRp Inhibitors

Employ SARS-CoV-IN-6 in cellular SRIP or replicon assays to achieve an EC50 of 1.47 μM against SARS-CoV-2, providing a well-defined reference point for comparing novel RdRp inhibitors and assessing cellular permeability and target engagement in a controlled viral replication system .

Comparative Antiviral Research Across Coronaviruses

Incorporate SARS-CoV-IN-6 into panels for profiling inhibitor activity across coronaviruses. Its demonstrated dual activity against both SARS-CoV-1 and SARS-CoV-2 RdRp, along with its unique potency differential, positions it as a valuable reference for structure-activity relationship (SAR) studies aimed at understanding species-specific RdRp inhibition .

Application

Selection Property

Validation Focus

SARS-CoV-2 RdRp biochemical screening

Non-nucleoside RdRp inhibition profile

Biochemical potency benchmarking

Antiviral studies using SARS-CoV-1/2 replicon systems

Cell-based antiviral potency in replicon models

EC₅₀ dose-response and viral RNA reduction

SAR studies for non-nucleoside RdRp inhibitors

Unique 1,3-dimethyluracil-alkaloid scaffold

SAR-modification impact on RdRp activity

Comparative antiviral research across coronaviruses

Dual SARS-CoV-1/2 inhibitory profile

Cross-virus RdRp susceptibility comparison

• [1] MedChemExpress (MCE). SARS-CoV-IN-6 (Compound 17) Product Datasheet. CAS No. 2244671-47-2. View Source